Cas no 1353946-86-7 ([2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid)

• Product Name: [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid
• CAS No: 1353946-86-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2160460
• Update Time: 2025-10-28

[2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-Oxo-2-(1h-pyrrol-2-yl)-ethylamino]-acetic acid
• 2-((2-Oxo-2-(1H-pyrrol-2-yl)ethyl)amino)acetic acid
• AM92293
• [2-Oxo-2-(1H-pyrrol-2-yl)ethylamino]acetic acid
• [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid

• Inchi： 1S/C8H10N2O3/c11-7(4-9-5-8(12)13)6-2-1-3-10-6/h1-3,9-10H,4-5H2,(H,12,13)
• InChI Key： KFXCQCDZOGWAFT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)CNCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• Topological Polar Surface Area: 82.2

Additional information on [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid

Compound CAS No. 1353946-86-7: [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic Acid

The compound with CAS number 1353946-86-7, known as [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with an amino acid derivative, making it a versatile building block for various applications.

[2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid exhibits a distinctive chemical structure that includes a pyrrole moiety attached to an ethyl group, which is further connected to an amino acid functional group. The presence of the pyrrole ring introduces aromaticity and potential for conjugation, while the amino acid component provides hydrophilic properties. This combination makes the compound suitable for applications ranging from drug design to advanced materials.

Recent studies have highlighted the potential of [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for peptide synthesis, where its unique structure can be utilized to create bioactive molecules with enhanced stability and bioavailability. Additionally, the compound has shown promise in the field of medicinal chemistry as a potential lead compound for anti-inflammatory and antioxidant agents.

In terms of synthesis, [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid can be prepared through various routes, including condensation reactions and enzymatic methods. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of the pyrrole ring and the amino acid group to form stable bonds under controlled conditions.

The compound's properties also make it an attractive candidate for use in biotechnology applications. For instance, its ability to form stable complexes with metal ions has been exploited in the development of biosensors and catalytic systems. Furthermore, recent advancements in green chemistry have led to the exploration of [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid as a sustainable alternative to traditional reagents in organic synthesis.

From a structural perspective, [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid exhibits interesting stereochemical properties due to the presence of chiral centers within its framework. These properties have been leveraged in asymmetric synthesis studies, where the compound serves as a chiral auxiliary or catalyst for enantioselective reactions. Such applications underscore its importance in modern organic chemistry.

Moreover, the compound's interaction with biological systems has been extensively studied. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that [2-Oxo-2-(1H-pyrrol-2-yl)-ethylamino]-acetic acid could serve as a lead compound for developing novel therapeutics targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, [2-Oxo-2-(1H-pyrrol-2-yL)-ethylamino]-acetic acid (CAS No. 1353946867) is a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.